Cas no 922978-70-9 (4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 922978-70-9
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 5498455
• PubChem ID: 7687414
• Update Time: 2025-10-28

4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2784-0184
• 4-chloro-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide
• AKOS024466729
• 922978-70-9
• 4-chloro-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide
• 4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H19ClN2O2/c1-13-12-16(21-19(24)14-5-7-15(20)8-6-14)9-10-17(13)22-11-3-2-4-18(22)23/h5-10,12H,2-4,11H2,1H3,(H,21,24)
• InChI Key： KTIVDBGBEWYLCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC(=C(C)C=1)N1C(CCCC1)=O)=O

Computed Properties

• Exact Mass: 342.1135055g/mol
• Monoisotopic Mass: 342.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

Comprehensive Overview of 4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 922978-70-9)

4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide, with the CAS number 922978-70-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzamide core with a 2-oxopiperidine moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide has been explored in this context due to its potential interactions with key enzymatic pathways. Its chlorophenyl and oxopiperidinyl groups contribute to its ability to bind selectively to protein targets, a feature highly sought after in the design of next-generation therapeutics.

The synthesis of CAS 922978-70-9 involves multi-step organic reactions, including amide coupling and piperidine ring formation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards.

One of the most frequently asked questions in scientific forums revolves around the solubility and stability of 4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide. Studies indicate that it exhibits moderate solubility in polar organic solvents like DMSO and DMF, which is crucial for in vitro assays. Stability under various pH conditions is also a critical factor, as it determines the compound's suitability for long-term storage and experimental use.

Another area of growing interest is the compound's potential role in addressing neurodegenerative diseases. Preliminary studies suggest that derivatives of 922978-70-9 may modulate pathways associated with protein misfolding, a hallmark of conditions like Alzheimer's and Parkinson's disease. While these findings are still in the early stages, they highlight the compound's promise as a scaffold for developing neuroprotective agents.

From an industrial perspective, 4-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production, aligning with global efforts to minimize the environmental footprint of chemical manufacturing.

In summary, CAS 922978-70-9 represents a compelling case study in modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to unravel its properties, this compound may pave the way for innovative treatments in areas such as oncology, neurology, and metabolic disorders.